Cas no 2172072-15-8 (6-ethoxy-1-methyl-3-(methylamino)methyl-1H-indole-2-carbonitrile)

• Product Name: 6-ethoxy-1-methyl-3-(methylamino)methyl-1H-indole-2-carbonitrile
• CAS No: 2172072-15-8
• MF: C₁₄H₁₇N₃O
• MW: 243.304282903671
• CID: 6446716
• PubChem ID: 165590022
• Update Time: 2025-09-27

6-ethoxy-1-methyl-3-(methylamino)methyl-1H-indole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-ethoxy-1-methyl-3-(methylamino)methyl-1H-indole-2-carbonitrile
• 6-ethoxy-1-methyl-3-[(methylamino)methyl]-1H-indole-2-carbonitrile
• 2172072-15-8
• EN300-1591554

• Inchi： 1S/C14H17N3O/c1-4-18-10-5-6-11-12(9-16-2)14(8-15)17(3)13(11)7-10/h5-7,16H,4,9H2,1-3H3
• InChI Key： KZDJBLHAMOWQHM-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC2=C(C=1)N(C)C(C#N)=C2CNC

Computed Properties

• Exact Mass: 243.137162174g/mol
• Monoisotopic Mass: 243.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50Ų

Additional information on 6-ethoxy-1-methyl-3-(methylamino)methyl-1H-indole-2-carbonitrile

6-Ethoxy-1-methyl-3-(methylamino)methyl-1H-indole-2-carbonitrile (CAS No. 2172072-15-8): A Comprehensive Overview

6-Ethoxy-1-methyl-3-(methylamino)methyl-1H-indole-2-carbonitrile (CAS No. 2172072-15-8) is a specialized indole derivative that has garnered significant attention in pharmaceutical and chemical research. This compound, with its unique molecular structure, serves as a valuable intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly interested in 6-ethoxy-1-methyl-3-(methylamino)methyl-1H-indole-2-carbonitrile due to its potential applications in drug discovery and development.

The molecular formula of 6-ethoxy-1-methyl-3-(methylamino)methyl-1H-indole-2-carbonitrile is C₁₄H₁₇N₃O, and it features an ethoxy group, a methylamino moiety, and a carbonitrile functional group attached to the indole core. This combination of substituents makes it a versatile building block for medicinal chemistry. Recent studies have explored its role in the development of central nervous system (CNS) targeting compounds, particularly those addressing neurological disorders—a hot topic in current pharmaceutical research.

One of the most searched questions regarding 6-ethoxy-1-methyl-3-(methylamino)methyl-1H-indole-2-carbonitrile relates to its synthetic route. The compound can be prepared through multi-step organic synthesis, typically starting from commercially available indole derivatives. Researchers often inquire about optimization of the synthesis of 6-ethoxy-1-methyl-3-(methylamino)methyl-1H-indole-2-carbonitrile, as efficient production methods are crucial for scaling up potential pharmaceutical applications.

The physicochemical properties of 6-ethoxy-1-methyl-3-(methylamino)methyl-1H-indole-2-carbonitrile make it particularly interesting for drug design. Its moderate lipophilicity (predicted logP ~2.5) suggests good membrane permeability, while the presence of both hydrogen bond donors and acceptors contributes to potential target binding. These characteristics align with current trends in small molecule drug discovery, where researchers seek compounds with balanced properties for optimal bioavailability.

In the context of structure-activity relationship (SAR) studies, modifications to the 6-ethoxy-1-methyl-3-(methylamino)methyl-1H-indole-2-carbonitrile scaffold have shown promise in modulating biological activity. The ethoxy group at position 6 appears to influence receptor binding selectivity, while the methylamino methyl group at position 3 can enhance interactions with target proteins. Such insights are valuable for researchers working on GPCR-targeted therapies, a rapidly growing area in pharmacology.

The global market for specialty indole derivatives like 6-ethoxy-1-methyl-3-(methylamino)methyl-1H-indole-2-carbonitrile has seen steady growth, driven by increasing R&D investments in neurological and psychiatric drug development. Pharmaceutical companies are actively searching for novel indole-based intermediates to expand their drug pipelines, particularly for conditions like depression, anxiety, and neurodegenerative diseases—topics that consistently rank high in scientific searches.

Analytical characterization of 6-ethoxy-1-methyl-3-(methylamino)methyl-1H-indole-2-carbonitrile typically involves techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy. These methods are crucial for quality control in both research and potential production settings. Recent advancements in analytical chemistry for indole compounds have improved the detection and quantification of such molecules, addressing another common query among researchers.

From a regulatory perspective, 6-ethoxy-1-methyl-3-(methylamino)methyl-1H-indole-2-carbonitrile is currently not classified as a controlled substance in major pharmaceutical markets. However, researchers should always verify the latest chemical compliance regulations before initiating studies, as this remains a frequently searched topic in the field of research chemical legality.

The stability profile of 6-ethoxy-1-methyl-3-(methylamino)methyl-1H-indole-2-carbonitrile under various conditions is another area of interest. Preliminary data suggest that the compound remains stable at room temperature when protected from light and moisture—information particularly valuable for those searching about storage conditions for indole derivatives. Proper handling and storage are essential to maintain the compound's integrity for research purposes.

Future research directions for 6-ethoxy-1-methyl-3-(methylamino)methyl-1H-indole-2-carbonitrile may explore its potential as a precursor for PET radiotracers or as a scaffold for multi-target directed ligands—both trending topics in modern drug discovery. The compound's modular structure allows for diverse modifications, making it a promising candidate for development of next-generation CNS drugs, a subject that consistently appears in recent scientific literature searches.

In conclusion, 6-ethoxy-1-methyl-3-(methylamino)methyl-1H-indole-2-carbonitrile (CAS No. 2172072-15-8) represents an important indole-based building block with significant potential in pharmaceutical research. Its unique structural features, combined with growing interest in CNS-active compounds, position it as a valuable compound for drug discovery efforts. As research continues to uncover new applications for this molecule, its importance in medicinal chemistry is likely to increase, making it a compound to watch in coming years.